N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[2-(3,5-dimethylpyrazol-1-yl)-2-thiophen-3-ylethyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H17F3N4OS/c1-11-7-12(2)25(24-11)15(14-5-6-27-10-14)9-23-17(26)13-3-4-16(22-8-13)18(19,20)21/h3-8,10,15H,9H2,1-2H3,(H,23,26)
• InChI Key: QGSCPGOYNMUWBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(CNC(=O)C2=CN=C(C=C2)C(F)(F)F)C3=CSC=C3)C
• Molecular Formula: C18H17F3N4OS
• Molecular Weight: 394.4 g/mol

Description

N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C18H17F3N4OS and its molecular weight is 394.42. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Chemistry and Synthesis

Researchers have focused on the synthesis and characterization of derivatives related to this compound due to their potential in creating new materials and drugs. The modification of natural products and the splicing of active substructures have led to the design of new derivatives with enhanced biological activities. For instance, studies have shown the synthesis of novel compounds by combining nicotinic acid with sulfur-containing heterocycles like thiophene, aiming to investigate their fungicidal activities against cucumber downy mildew, with some compounds showing higher activity than commercial fungicides (Wu et al., 2022).

Biological Activity Evaluations

The biological activity of these compounds is a significant area of research. Studies have evaluated the antimicrobial, antifungal, and anti-tumor properties of various derivatives. For example, compounds have been synthesized to explore their potential as anti-tumor agents, with some showing promising activities against hepatocellular carcinoma (HepG2) cell lines. This suggests their therapeutic potential in treating cancer (Gomha et al., 2016).

Antimicrobial and Antifungal Properties

The antimicrobial and antifungal properties of compounds related to "N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide" have been extensively studied. New series of derivatives have been synthesized and tested for their activity against a range of bacterial and fungal pathogens, with some compounds exhibiting significant inhibitory effects. This research underscores the potential of these compounds in developing new antimicrobial and antifungal agents, which could address the growing concern of drug resistance (Patel & Shaikh, 2010).